8-Oxa-1-azaspiro[5.5]undecane

• IUPAC Name: 8-oxa-1-azaspiro[5.5]undecane
• InChI: InChI=1S/C9H17NO/c1-2-6-10-9(4-1)5-3-7-11-8-9/h10H,1-8H2
• InChI Key: CKSQQLATXNPILX-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2(C1)CCCOC2
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol

Description

8-Oxa-1-azaspiro[5.5]undecane is a chemical compound with the molecular weight of 155.24. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for 8-Oxa-1-azaspiro[5.5]undecane is 1S/C9H17NO/c1-2-6-10-9(4-1)5-3-7-11-8-9/h10H,1-8H2. This indicates that the compound contains 9 carbon atoms, 17 hydrogen atoms, and 1 nitrogen atom.

It is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical structure of 8-Oxa-1-azaspiro[5.5]undecane and similar spiroaminals are found in various natural and synthetic products with significant biological activities. These compounds pose a challenge and an opportunity for chemical synthesis due to their novel skeletons and potential applications. A review of different strategies developed for synthesizing these spiroaminals highlights their importance in chemical research (Sinibaldi & Canet, 2008).

Applications in Medicinal Chemistry

• Sigma-1 Receptor Ligands : A series of 1-oxa-8-azaspiro[4.5]decane derivatives were synthesized and evaluated as selective sigma-1 receptor ligands. These compounds demonstrated high affinity for sigma-1 receptors, which suggests potential applications in brain imaging and targeting specific brain areas (Tian et al., 2020).

• Antibacterial Agents : Derivatives of 1-oxa-9-azaspiro[5.5]undecane were used in synthesizing ciprofloxacin derivatives with distinct antibacterial activities. These compounds showed potency against specific strains of bacteria, illustrating their potential as targeted antibacterial agents (Lukin et al., 2022).

• Chronic Kidney Diseases Treatment : A study identified 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted ureas as potent inhibitors with applications in treating chronic kidney diseases. These compounds exhibited excellent inhibitory activity and bioavailability, presenting them as potential orally active drug candidates (Kato et al., 2014).

Enhanced Reactivity and Novel Syntheses

The enhanced reactivity of compounds like 8-oxa-1,4-dithiaspiro[4.5]decane-7,9-dione in certain chemical reactions, such as the Castagnoli-Cushman reaction, shows the potential of these structures in facilitating novel synthetic pathways (Rashevskii et al., 2020).

Angiogenesis Inhibition

Azaspirene, a compound with a 1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione skeleton, has been identified as a novel angiogenesis inhibitor. It shows promise in inhibiting endothelial migration, suggesting potential applications in treating diseases involving abnormal angiogenesis (Asami et al., 2002).

Safety and Hazards

The compound is classified as dangerous, with hazard statements H302, H315, H318, and H335. These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.